Cas no 866787-15-7 (2-[2-Methyl-5-[[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]phenyl]acetic acid)

• Product Name: 2-[2-Methyl-5-[[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]phenyl]acetic acid
• CAS No: 866787-15-7
• MF: C₁₉H₂₀F₃N₃O₄S
• MW: 443.440013885498
• CID: 2809479
• PubChem ID: 24809597
• Update Time: 2025-04-21

2-[2-Methyl-5-[[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 866787-15-7
• SCHEMBL5487074
• CENVLSSEDMWQAG-UHFFFAOYSA-N
• (2-Methyl-5-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-sulfonyl}phenyl)acetic acid
• 2-[2-methyl-5-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]sulfonyl-phenyl]ethanoic acid
• 2-[2-methyl-5-[[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]phenyl]acetic acid
• DTXSID20647411
• A841783
• 2-[2-Methyl-5-[[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]phenyl]acetic acid

• Inchi： 1S/C19H20F3N3O4S/c1-13-2-4-16(10-14(13)11-18(26)27)30(28,29)25-8-6-24(7-9-25)17-5-3-15(12-23-17)19(20,21)22/h2-5,10,12H,6-9,11H2,1H3,(H,26,27)
• InChI Key： CENVLSSEDMWQAG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(CC(=O)O)C=1)(N1CCN(C2C=CC(C(F)(F)F)=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 443.11266179Da
• Monoisotopic Mass: 443.11266179Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.2Ų